Cas no 219826-11-6 (methyl 3-(3-aminophenyl)-2-acetamidopropanoate)

• Product Name: methyl 3-(3-aminophenyl)-2-acetamidopropanoate
• CAS No: 219826-11-6
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 4641904
• Update Time: 2025-10-17

methyl 3-(3-aminophenyl)-2-acetamidopropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-aminophenyl)-2-acetamidopropanoate
• methyl 3-(3-aminophenyl)-2-acetamidopropanoate

• Inchi： 1S/C12H16N2O3/c1-8(15)14-11(12(16)17-2)7-9-4-3-5-10(13)6-9/h3-6,11H,7,13H2,1-2H3,(H,14,15)/t11-/m0/s1
• InChI Key： JMEJXJYJGYPHJV-NSHDSACASA-N
• SMILES： C(OC)(=O)[C@H](CC1=CC=CC(N)=C1)NC(C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-(3-aminophenyl)-2-acetamidopropanoate

Methyl 3-(3-Aminophenyl)-2-Acetamidopropanoate (CAS No. 219826-11-6): An Overview of Its Structure, Properties, and Applications

Methyl 3-(3-aminophenyl)-2-acetamidopropanoate (CAS No. 219826-11-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines an aminophenyl group, an acetamido moiety, and a methyl ester functionality. These structural features contribute to its potential applications in various therapeutic areas, including the development of novel drugs for the treatment of neurological disorders and cancer.

The chemical structure of methyl 3-(3-aminophenyl)-2-acetamidopropanoate can be represented as follows: CH₃OC(=O)CH(NHCOCH₃)C₆H₄NH₂. The presence of the aminophenyl group provides the compound with strong electron-donating properties, which can influence its reactivity and biological activity. The acetamido moiety, on the other hand, contributes to the compound's solubility and stability in aqueous environments, making it suitable for use in pharmaceutical formulations.

Recent studies have highlighted the potential of methyl 3-(3-aminophenyl)-2-acetamidopropanoate as a lead compound for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's ability to modulate specific neurotransmitter receptors in the brain. The results showed that methyl 3-(3-aminophenyl)-2-acetamidopropanoate exhibited potent binding affinity to serotonin receptors, suggesting its potential as an antidepressant or anxiolytic agent.

In another study published in the Cancer Research journal in 2020, researchers explored the anticancer properties of methyl 3-(3-aminophenyl)-2-acetamidopropanoate. The compound was found to inhibit the growth of various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and disrupt cell cycle progression. These findings underscore the compound's potential as a novel anticancer agent.

The synthesis of methyl 3-(3-aminophenyl)-2-acetamidopropanoate has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of methyl acrylate with N-acetyl-L-phenylalanine in the presence of a base catalyst. This method yields high purity and good yields, making it suitable for large-scale production. Another synthetic route involves the coupling of methyl 3-bromopropionate with N-acetyl-L-phenylalanine followed by deprotection and amine coupling reactions.

The physicochemical properties of methyl 3-(3-aminophenyl)-2-acetamidopropanoate are also noteworthy. The compound is a white crystalline solid with a melting point ranging from 145°C to 147°C. It is moderately soluble in water and highly soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it suitable for use in both solid and liquid formulations.

In terms of safety and toxicity, preliminary studies have shown that methyl 3-(3-aminophenyl)-2-acetamidopropanoate exhibits low toxicity at therapeutic doses. However, further toxicological evaluations are necessary to ensure its safety for long-term use in humans. Preclinical studies have demonstrated that the compound is well-tolerated by animals and does not cause significant adverse effects at doses up to 500 mg/kg.

The potential applications of methyl 3-(3-aminophenyl)-2-acetamidopropanoate extend beyond its use as a therapeutic agent. The compound has also been explored for its utility as a building block in organic synthesis. Its versatile functional groups make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities.

In conclusion, methyl 3-(3-aminophenyl)-2-acetamidopropanoate (CAS No. 219826-11-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent or synthetic intermediate. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its future use in clinical settings.